molecular formula C18H12Cl3O3P B3188829 Phosphorous acid, tris(2-chlorophenyl) ester CAS No. 24460-31-9

Phosphorous acid, tris(2-chlorophenyl) ester

Cat. No. B3188829
CAS RN: 24460-31-9
M. Wt: 413.6 g/mol
InChI Key: KXDRRFQARLPIBW-UHFFFAOYSA-N
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Description

Phosphorous acid, tris(2-chlorophenyl) ester, also known as Tris(4-chlorophenyl) phosphate, has the molecular formula C18H12Cl3O4P . It is a compound of phosphoric acid where the three hydrogen atoms are replaced by 2-chlorophenyl groups .


Molecular Structure Analysis

The molecular structure of Phosphorous acid, tris(2-chlorophenyl) ester can be represented by the InChI string: InChI=1S/C18H12Cl3O4P/c19-13-1-7-16 (8-2-13)23-26 (22,24-17-9-3-14 (20)4-10-17)25-18-11-5-15 (21)6-12-18/h1-12H . This structure can be viewed as a 2D Mol file or a computed 3D SD file .


Physical And Chemical Properties Analysis

Phosphorous acid, tris(2-chlorophenyl) ester is a compound with a molecular weight of 429.618 . Detailed physical and chemical properties are not available in the search results.

properties

CAS RN

24460-31-9

Product Name

Phosphorous acid, tris(2-chlorophenyl) ester

Molecular Formula

C18H12Cl3O3P

Molecular Weight

413.6 g/mol

IUPAC Name

tris(2-chlorophenyl) phosphite

InChI

InChI=1S/C18H12Cl3O3P/c19-13-7-1-4-10-16(13)22-25(23-17-11-5-2-8-14(17)20)24-18-12-6-3-9-15(18)21/h1-12H

InChI Key

KXDRRFQARLPIBW-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)OP(OC2=CC=CC=C2Cl)OC3=CC=CC=C3Cl)Cl

Canonical SMILES

C1=CC=C(C(=C1)OP(OC2=CC=CC=C2Cl)OC3=CC=CC=C3Cl)Cl

Origin of Product

United States

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